Cas no 108662-49-3 (2-Chloro-6-fluoro-1H-benzodimidazole)

• Product Name: 2-Chloro-6-fluoro-1H-benzodimidazole
• CAS No: 108662-49-3
• MF: C₇H₄ClFN₂
• MW: 170.5714635849
• MDL: MFCD08457967
• CID: 128108
• PubChem ID: 11615253
• Update Time: 2025-05-24

2-Chloro-6-fluoro-1H-benzodimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-fluoro-1H-benzo[d]imidazole
• 1H-Benzimidazole,2-chloro-6-fluoro-
• 2-chloro-5-fluoro-1H-benzo[d]imidazole
• 2-CHLORO-5-FLUOROBENZIMIDAZOLE
• 2-chloro-6-fluoro-1H-benzimidazole
• 1H-Benzimidazole,2-chloro-6-fluoro
• 2-chloro-6-fluorobenzimidazole
• 2-CHLORO-5-FLUORO-1H-BENZIMIDAZOLE
• 2-chloro-5-fluoro-1H-1,3-benzodiazole
• 1H-Benzimidazole,2-chloro-5-fluoro-(9CI)
• 1H-BENZIMIDAZOLE, 2-CHLORO-5-FLUORO-
• UZIXQYXXJBMILL-UHFFFAOYSA-N
• SBB054582
• 2-Chloro-5-fluoro-1H
• 2-Chloro-5-fluoro-1H-benzoimidazo
• MFCD08457967
• AM86165
• AKOS006288745
• SY039603
• 108662-49-3
• 2-chloro-5-fluoro-1H-benzo[d]imidazole;2-Chloro-6-fluoro-1H-benzo[d]imidazole
• A21744
• 2-chloro-6-fluoro-1H-1,3-benzodiazole
• AKOS024198717
• FT-0645732
• DTXSID50469466
• TS-01465
• MB09132
• EN300-176214
• CS-W006240
• SCHEMBL1747974
• ALBB-032042
• 2-Chloro-6-fluoro-1H-benzodimidazole

• MDL： MFCD08457967
• Inchi： 1S/C7H4ClFN2/c8-7-10-5-2-1-4(9)3-6(5)11-7/h1-3H,(H,10,11)
• InChI Key： UZIXQYXXJBMILL-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=CC(=CC=2N1)F

Computed Properties

• Exact Mass: 170.00500
• Monoisotopic Mass: 170.0047040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 28.7

Experimental Properties

• Density: 1.533
• Boiling Point: 332.9°C at 760 mmHg
• Flash Point: 155.126°C
• Refractive Index: 1.669
• PSA: 28.68000
• LogP: 2.35540

2-Chloro-6-fluoro-1H-benzodimidazole Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-Chloro-6-fluoro-1H-benzodimidazole

Recent Advances in the Application of 2-Chloro-6-fluoro-1H-benzodimidazole (CAS: 108662-49-3) in Chemical Biology and Pharmaceutical Research

2-Chloro-6-fluoro-1H-benzodimidazole (CAS: 108662-49-3) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a crucial building block for the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and anticancer agents. Recent studies have highlighted its potential in modulating key cellular pathways, making it a valuable scaffold for pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2-Chloro-6-fluoro-1H-benzodimidazole as a precursor for the synthesis of novel PI3K inhibitors. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against PI3Kα, a key enzyme implicated in cancer progression. The study reported IC50 values in the nanomolar range, suggesting high efficacy in preclinical models. These findings underscore the potential of 2-Chloro-6-fluoro-1H-benzodimidazole-based compounds as promising candidates for targeted cancer therapies.

In addition to its anticancer properties, recent research has also investigated the role of 2-Chloro-6-fluoro-1H-benzodimidazole in antimicrobial drug development. A 2024 study in Bioorganic & Medicinal Chemistry Letters described the synthesis of benzimidazole derivatives incorporating this scaffold, which showed broad-spectrum activity against drug-resistant bacterial strains. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, offering a potential solution to the growing problem of antibiotic resistance.

From a chemical perspective, the unique electronic properties of 2-Chloro-6-fluoro-1H-benzodimidazole make it particularly valuable for structure-activity relationship (SAR) studies. The presence of both chloro and fluoro substituents allows for precise modulation of electronic effects, enabling researchers to fine-tune the biological activity of resulting compounds. Recent computational studies have utilized quantum mechanical calculations to predict the reactivity and binding affinity of derivatives, providing valuable insights for rational drug design.

The pharmaceutical industry has shown increasing interest in this compound, with several patent applications filed in 2023-2024 for novel therapeutic applications. These include its use in combination therapies for inflammatory diseases and as a core structure for developing next-generation antiviral agents. The compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, contribute to its attractiveness as a drug development scaffold.

Looking forward, researchers anticipate that 2-Chloro-6-fluoro-1H-benzodimidazole will continue to play a significant role in drug discovery efforts. Ongoing studies are exploring its potential in addressing challenging therapeutic areas such as neurodegenerative diseases and rare genetic disorders. The compound's versatility and the growing body of research supporting its applications suggest that it will remain an important tool in chemical biology and pharmaceutical research for years to come.